Cas no 2703774-10-9 ({7-oxo-6-azabicyclo3.2.1octan-5-yl}methanesulfonyl chloride)

• Product Name: {7-oxo-6-azabicyclo3.2.1octan-5-yl}methanesulfonyl chloride
• CAS No: 2703774-10-9
• MF: C₈H₁₂ClNO₃S
• MW: 237.703780174255
• MDL: MFCD34551147
• CID: 5614780
• PubChem ID: 165946366
• Update Time: 2025-06-11

{7-oxo-6-azabicyclo3.2.1octan-5-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {7-oxo-6-azabicyclo[3.2.1]octan-5-yl}methanesulfonyl chloride
• EN300-33051551
• 2703774-10-9
• {7-oxo-6-azabicyclo3.2.1octan-5-yl}methanesulfonyl chloride

• MDL： MFCD34551147
• Inchi： 1S/C8H12ClNO3S/c9-14(12,13)5-8-3-1-2-6(4-8)7(11)10-8/h6H,1-5H2,(H,10,11)
• InChI Key： ZKPJGBWLYVRXGK-UHFFFAOYSA-N
• SMILES： ClS(CC12CCCC(C(N1)=O)C2)(=O)=O

Computed Properties

• Exact Mass: 237.0226421g/mol
• Monoisotopic Mass: 237.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.6Ų

Additional information on {7-oxo-6-azabicyclo3.2.1octan-5-yl}methanesulfonyl chloride

Comprehensive Overview of {7-oxo-6-azabicyclo[3.2.1]octan-5-yl}methanesulfonyl chloride (CAS No. 2703774-10-9)

The compound {7-oxo-6-azabicyclo[3.2.1]octan-5-yl}methanesulfonyl chloride (CAS No. 2703774-10-9) is a specialized sulfonyl chloride derivative with a unique bicyclic structure. This molecule has garnered significant attention in pharmaceutical and organic synthesis research due to its potential as a versatile intermediate for constructing complex bioactive molecules. Its 7-oxo-6-azabicyclo[3.2.1]octane core provides a rigid scaffold, while the methanesulfonyl chloride moiety offers reactivity for further functionalization.

In recent years, the demand for highly functionalized bicyclic compounds like {7-oxo-6-azabicyclo[3.2.1]octan-5-yl}methanesulfonyl chloride has increased dramatically, particularly in the development of targeted therapeutics and enzyme inhibitors. Researchers are particularly interested in how this compound's structural features might contribute to improved drug bioavailability and target specificity, which are hot topics in current medicinal chemistry discussions.

The synthesis of 2703774-10-9 typically involves multi-step organic transformations starting from readily available bicyclic precursors. Modern green chemistry approaches are being explored to optimize its production, addressing growing concerns about environmental impact in chemical manufacturing. These developments align with the pharmaceutical industry's increasing focus on sustainable synthesis methods, a subject frequently searched in academic and industrial databases.

From a structure-activity relationship perspective, the azabicyclo[3.2.1]octane skeleton in {7-oxo-6-azabicyclo[3.2.1]octan-5-yl}methanesulfonyl chloride presents interesting possibilities for molecular recognition in biological systems. Computational chemists have shown particular interest in modeling how this scaffold might interact with various protein targets, especially those involved in neurological pathways and inflammatory responses.

The methanesulfonyl chloride group in this compound serves as an excellent electrophilic center for nucleophilic substitution reactions. This characteristic makes CAS 2703774-10-9 valuable for creating sulfonamide derivatives, which are crucial in many pharmaceutical applications. Recent patent literature reveals growing interest in using such derivatives for developing next-generation antimicrobial agents, responding to the global challenge of antibiotic resistance.

Analytical characterization of {7-oxo-6-azabicyclo[3.2.1]octan-5-yl}methanesulfonyl chloride typically employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structural integrity and purity, essential parameters for research applications. The growing availability of automated characterization tools has made working with such specialized compounds more accessible to researchers.

In the context of drug discovery, the azabicyclic framework of this compound offers potential advantages for blood-brain barrier penetration, making it particularly interesting for central nervous system drug development. This aligns with current pharmaceutical trends focusing on neurological disorders and neurodegenerative diseases, areas receiving substantial research funding and public attention.

The stability and storage conditions of 2703774-10-9 are important considerations for researchers. Proper handling typically requires anhydrous conditions and protection from moisture, reflecting standard practices for reactive sulfonyl chlorides. These practical aspects are frequently searched by laboratory technicians and synthetic chemists working with similar compounds.

Looking forward, the potential applications of {7-oxo-6-azabicyclo[3.2.1]octan-5-yl}methanesulfonyl chloride extend beyond traditional pharmaceutical uses. Materials scientists are exploring its utility in creating specialty polymers and functional materials, particularly those requiring precise molecular architecture. This interdisciplinary potential makes the compound relevant to multiple fields of chemical research.

As research into bicyclic compounds continues to advance, CAS 2703774-10-9 serves as an excellent example of how structural complexity can be harnessed for diverse scientific applications. Its unique combination of reactivity and structural features positions it as a valuable building block in modern synthetic chemistry, with potential impacts across multiple scientific disciplines.